Cas no 446309-01-9 (N-benzyl-4-bromo-2,5-dimethoxybenzene-1-sulfonamide)

• Product Name: N-benzyl-4-bromo-2,5-dimethoxybenzene-1-sulfonamide
• CAS No: 446309-01-9
• MF: C₁₅H₁₆BrNO₄S
• MW: 386.260842323303
• CID: 5906164
• PubChem ID: 1339331
• Update Time: 2025-08-04

N-benzyl-4-bromo-2,5-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-bromo-2,5-dimethoxybenzenesulfonamide
• Benzenesulfonamide, 4-bromo-2,5-dimethoxy-N-(phenylmethyl)-
• N-benzyl-4-bromo-2,5-dimethoxybenzene-1-sulfonamide
• Oprea1_261202
• AP-263/41329532
• SR-01000235692-1
• F1058-0203
• SR-01000235692
• Z1347692414
• 446309-01-9
• AB00108857-01
• AKOS002296226
• Oprea1_801201

• Inchi： 1S/C15H16BrNO4S/c1-20-13-9-15(14(21-2)8-12(13)16)22(18,19)17-10-11-6-4-3-5-7-11/h3-9,17H,10H2,1-2H3
• InChI Key： GVNHYSQUBLQQLG-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CC=CC=C2)(=O)=O)=CC(OC)=C(Br)C=C1OC

Computed Properties

• Exact Mass: 384.99834g/mol
• Monoisotopic Mass: 384.99834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 73Ų

Experimental Properties

• Density: 1.458±0.06 g/cm3(Predicted)
• Boiling Point: 517.6±60.0 °C(Predicted)
• pka: 10.47±0.50(Predicted)

Additional information on N-benzyl-4-bromo-2,5-dimethoxybenzene-1-sulfonamide

N-Benzyl-4-Bromo-2,5-Dimethoxybenzene-1-Sulfonamide: A Comprehensive Overview

N-Benzyl-4-bromo-2,5-dimethoxybenzene-1-sulfonamide, also known by its CAS registry number CAS No 446309-01-9, is a complex organic compound with a unique structure and diverse applications in the chemical and pharmaceutical industries. This compound is characterized by its benzene ring substituted with bromine, methoxy groups, and a sulfonamide functional group. The presence of these substituents imparts specific chemical properties that make it valuable for various research and industrial purposes.

The molecular structure of N-Benzyl-4-bromo-2,5-dimethoxybenzene-1-sulfonamide consists of a benzene ring with a sulfonamide group at position 1, bromine at position 4, and methoxy groups at positions 2 and 5. This arrangement creates a molecule with significant steric and electronic effects, which are crucial for its reactivity and biological activity. The sulfonamide group is particularly important as it can act as a bioisostere for carboxylic acids, making it useful in drug design.

Recent studies have highlighted the potential of N-Benzyl-4-bromo-2,5-dimethoxybenzene-1-sulfonamide in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the field of oncology. The bromine substituent allows for further functionalization through nucleophilic aromatic substitution reactions, enabling the creation of derivatives with enhanced pharmacokinetic properties.

In addition to its pharmaceutical applications, this compound has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of semiconducting materials for flexible electronics. Recent advancements in this area have demonstrated that derivatives of CAS No 446309-01-9 can exhibit desirable charge transport characteristics when incorporated into polymer blends.

The synthesis of N-Benzyl-4-bromo-2,5-dimethoxybenzene-1-sulfonamide typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic aromatic substitution and coupling reactions, often utilizing transition metal catalysts to facilitate bond formation.

From an environmental perspective, the stability and biodegradability of CAS No 446309-01-9 have been studied to assess its potential impact on ecosystems. Research indicates that under certain conditions, this compound can undergo hydrolysis or microbial degradation, though further studies are needed to fully understand its environmental fate.

In conclusion, N-Benzyl-4-bromo-2,5-dimethoxybenzene-1-sulfonamide (CAS No 446309-01